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CAS No.: 131410-50-9

Cat. No.: S1496349

Pharmacokinetic Parameters of Caldiamide Sodium in
Omniscan

Caldiamide sodium is a key component of the gadolinium-based contrast agent Omniscan (gadodiamide).

The table below summarizes its core pharmacokinetic properties from official prescribing information [1]

[2].

Parameter Value / Description Key Context and Notes

Volume of ~0.2 L/kg (extracellular fluid volume) Rapid distribution in extracellular fluid.

Distribution [2]

Half-Life ~70-80 minutes [2] Prolonged in patients with impaired renal

(Elimination) function.

Clearance Renal (glomerular filtration); nearly Total and renal clearance similar to
identical to renal clearance rate [2] inulin.

Primary Renal excretion [1] [2] ~85% in urine within 4 hours; ~95-98%

Elimination Route within 24 hours (normal renal function).
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Parameter Value |/ Description Key Context and Notes

Metabolism No detectable metabolites [2] No observed protein binding.
Gadolinium Retained for months/years in brain, Considered in risk-benefit assessment
Retention bone, skin [1] [2] for all GBCAs.

Experimental and Methodological Context

While specific protocols for caldiamide sodium are not detailed in the available sources, the general

principles of pharmacokinetic studies provide insight into how these parameters are determined.

¢ General PK Study Design: Pharmacokinetic parameters are typically calculated from plasma drug
concentration-versus-time data collected after intravenous administration [3]. These studies aim to
describe the processes of Absorption, Distribution, Metabolism, and Excretion (ADME) [4] [3].

¢ Analytical Methods: Quantitative bioanalysis is central to these studies. While not specified for
caldiamide, modern PK studies often use technologies like Liquid Chromatography with tandem
Mass Spectrometry (LC-MSIMS) for precise quantification of drugs and metabolites in biological
matrices like plasma, urine, and tissue homogenates [4] [5].

o Data Analysis: Parameters like clearance and volume of distribution are determined using
mathematical models. The elimination half-life is derived from the elimination rate constant, and
these values are interrelated through standard pharmacokinetic formulas [6] [7] [3].

Conceptual Framework of Key PK Parameters

To better understand the relationship between the key pharmacokinetic parameters of volume of distribution,

clearance, and half-life, the following diagram illustrates how they interconnect.
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This relationship means that a drug's half-life is prolonged by either an increase in its volume of

distribution or a decrease in its clearance rate [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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